Cas no 1508099-32-8 (2-3-(trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 2-3-(trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 1508099-32-8
• MF: C₁₅H₁₂F₃NO
• MW: 279.25709438324
• MDL: MFCD29034075
• CID: 5180621
• PubChem ID: 80416856
• Update Time: 2025-10-28

2-3-(trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 3,4-dihydro-2-[3-(trifluoromethyl)phenyl]-
• 2-3-(trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine

• MDL： MFCD29034075
• Inchi： 1S/C15H12F3NO/c16-15(17,18)11-5-3-4-10(8-11)14-9-19-12-6-1-2-7-13(12)20-14/h1-8,14,19H,9H2
• InChI Key： BYRAZLKGXXGISI-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2NCC1C1=CC=CC(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2-3-(trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine

2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine

2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine is a highly specialized organic compound with the CAS number 1508099-32-8. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds containing a benzene ring fused to an oxazine ring. The presence of the trifluoromethyl group at the 3-position of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate in various chemical and pharmaceutical applications.

The synthesis of 2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, followed by cyclization to form the oxazine ring. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

One of the most significant applications of 2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine lies in its use as an intermediate in drug discovery. The trifluoromethyl group is known for its ability to enhance drug stability and bioavailability, making this compound a promising candidate for developing novel therapeutics. For instance, researchers have explored its potential in targeting G-protein coupled receptors (GPCRs), which are implicated in numerous diseases such as hypertension, diabetes, and cancer.

In addition to its pharmaceutical applications, 2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine has also found utility in materials science. Its unique electronic properties make it a suitable candidate for organic electronics applications, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity without compromising mechanical properties.

The structural versatility of 2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine also extends to its use in catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged in asymmetric catalysis reactions. For example, palladium complexes derived from this compound have shown exceptional activity in cross-coupling reactions—a key area in modern organic synthesis.

From an environmental standpoint, 2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine has been studied for its potential role in pollution control technologies. Its ability to adsorb heavy metals from aqueous solutions has been explored as a sustainable method for water purification. Recent research highlights its high adsorption capacity for ions such as lead (Pb²⁺) and cadmium (Cd²⁺), making it a promising material for industrial wastewater treatment.

In conclusion, 2-3-(Trifluoromethyl)phenyl-3,4-dihydro-2H-1,4-benzoxazine is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups continue to drive innovative research directions. As advancements in synthetic methodologies and material characterization techniques unfold, the potential of this compound is expected to expand further into uncharted territories.